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5-bromo-4-chloro-3-indolyltetraphospho-5/'-adenosine 5-bromo-4-chloro-3-indolyltetraphospho-5/'-adenosine
Brand Name: Vulcanchem
CAS No.: 148778-60-3
VCID: VC0134124
InChI: InChI=1S/C18H20BrClN6O16P4/c19-7-1-2-8-11(12(7)20)9(3-22-8)39-44(31,32)41-46(35,36)42-45(33,34)40-43(29,30)37-4-10-14(27)15(28)18(38-10)26-6-25-13-16(21)23-5-24-17(13)26/h1-3,5-6,10,14-15,18,22,27-28H,4H2,(H,29,30)(H,31,32)(H,33,34)(H,35,36)(H2,21,23,24)/t10-,14-,15-,18-/m1/s1
SMILES: C1=CC(=C(C2=C1NC=C2OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)Cl)Br
Molecular Formula: C18H20BrClN6O16P4
Molecular Weight: 815.6 g/mol

5-bromo-4-chloro-3-indolyltetraphospho-5/'-adenosine

CAS No.: 148778-60-3

Main Products

VCID: VC0134124

Molecular Formula: C18H20BrClN6O16P4

Molecular Weight: 815.6 g/mol

5-bromo-4-chloro-3-indolyltetraphospho-5/'-adenosine - 148778-60-3

CAS No. 148778-60-3
Product Name 5-bromo-4-chloro-3-indolyltetraphospho-5/'-adenosine
Molecular Formula C18H20BrClN6O16P4
Molecular Weight 815.6 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[(5-bromo-4-chloro-1H-indol-3-yl)oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
Standard InChI InChI=1S/C18H20BrClN6O16P4/c19-7-1-2-8-11(12(7)20)9(3-22-8)39-44(31,32)41-46(35,36)42-45(33,34)40-43(29,30)37-4-10-14(27)15(28)18(38-10)26-6-25-13-16(21)23-5-24-17(13)26/h1-3,5-6,10,14-15,18,22,27-28H,4H2,(H,29,30)(H,31,32)(H,33,34)(H,35,36)(H2,21,23,24)/t10-,14-,15-,18-/m1/s1
Standard InChIKey FUAAYYAFMCNVGN-YVLZZHOMSA-N
Isomeric SMILES C1=CC(=C(C2=C1NC=C2OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)Cl)Br
SMILES C1=CC(=C(C2=C1NC=C2OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)Cl)Br
Canonical SMILES C1=CC(=C(C2=C1NC=C2OP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)Cl)Br
Synonyms 5-bromo-4-chloro-3-indolyltetraphospho-5'-adenosine
BCIp4A
PubChem Compound 192417
Last Modified Nov 11 2021
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